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Compound of Interest

Compound Name: DiSulfo-ICG maleimide

Cat. No.: B12388925 Get Quote

This guide provides a comprehensive comparison of DiSulfo-ICG maleimide with other

common near-infrared (NIR) fluorescent dyes used in biological imaging. Targeted at

researchers, scientists, and drug development professionals, this document offers a detailed

analysis of the dye's performance, supported by experimental data and protocols, to aid in the

selection of the most suitable fluorophore for specific research applications.

Introduction to DiSulfo-ICG Maleimide
DiSulfo-ICG maleimide is a thiol-reactive fluorescent dye designed for the stable labeling of

proteins, peptides, and other biomolecules containing free sulfhydryl groups. As a derivative of

Indocyanine Green (ICG), it operates within the near-infrared (NIR) spectrum, a region highly

advantageous for in vivo and deep-tissue imaging due to reduced tissue autofluorescence and

deeper light penetration. The maleimide functional group allows for specific and covalent

attachment to cysteine residues on proteins, making it a valuable tool for creating fluorescently

labeled antibodies, tracers, and other probes for a variety of imaging modalities.

Performance Comparison of NIR Dyes
The selection of a fluorescent dye is critical for the success of imaging experiments. Key

performance indicators include the molar extinction coefficient (a measure of how strongly the

dye absorbs light), quantum yield (the efficiency of converting absorbed light into emitted

fluorescence), and photostability (resistance to fading upon light exposure). The following table

summarizes these properties for DiSulfo-ICG maleimide and two common alternatives:

IRDye® 800CW maleimide and Cy5.5 maleimide.
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Feature
DiSulfo-ICG
maleimide (proxy:
ICG-d7/ICG)

IRDye® 800CW
maleimide

Cy5.5 maleimide

Excitation Max (nm) ~787-794[1] ~773[2] ~675[3]

Emission Max (nm) ~818-819[1] ~792[2] ~694[3]

Molar Extinction

Coefficient (M⁻¹cm⁻¹)
~228,000

Not explicitly found for

maleimide
190,000[3]

Quantum Yield ~0.21 Similar to ICG[4] ~0.2[5]

Reactive Group Maleimide Maleimide Maleimide

Reactivity Target Thiols (e.g., Cysteine) Thiols (e.g., Cysteine) Thiols (e.g., Cysteine)

Note: Data for DiSulfo-ICG maleimide is based on publicly available information for ICG and

its derivatives, which share the same core fluorophore.

Experimental Protocols
Detailed methodologies are crucial for the successful application of fluorescent dyes. Below are

protocols for antibody labeling and an experimental workflow for tracking receptor

internalization.

Protocol for Antibody Labeling with DiSulfo-ICG
Maleimide
This protocol outlines the steps for conjugating DiSulfo-ICG maleimide to an antibody.

1. Antibody Preparation:

Dissolve the antibody in a suitable buffer (e.g., PBS, pH 7.2-7.4) at a concentration of 2-10

mg/mL.

If the antibody does not have free thiols, reduction of disulfide bonds is necessary. Add a 10-

to 20-fold molar excess of a reducing agent like TCEP (tris(2-carboxyethyl)phosphine) and

incubate for 30 minutes at room temperature.
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Remove the excess reducing agent using a desalting column.

2. Dye Preparation:

Dissolve DiSulfo-ICG maleimide in anhydrous DMSO to prepare a 10 mM stock solution.

3. Conjugation Reaction:

Add the dye stock solution to the prepared antibody solution at a 10- to 20-fold molar excess

of dye to antibody.

Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C, protected

from light.

4. Purification of the Conjugate:

Remove unconjugated dye using a desalting column or dialysis.

5. Determination of Degree of Labeling (DOL):

Measure the absorbance of the conjugate at 280 nm (for protein) and at the absorbance

maximum of the dye (~787 nm).

Calculate the DOL using the Beer-Lambert law, correcting for the dye's absorbance at 280

nm.

Visualizing Biological Processes
The following diagrams, created using the DOT language, illustrate key experimental workflows

where DiSulfo-ICG maleimide-labeled molecules are utilized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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